Cas no 1557358-41-4 (4-(1,2,4-oxadiazol-5-yl)benzoic acid)

• Product Name: 4-(1,2,4-oxadiazol-5-yl)benzoic acid
• CAS No: 1557358-41-4
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 4605996
• PubChem ID: 82235963
• Update Time: 2025-05-21

4-(1,2,4-oxadiazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,2,4-oxadiazol-5-yl)benzoic acid

• Inchi： 1S/C9H6N2O3/c12-9(13)7-3-1-6(2-4-7)8-10-5-11-14-8/h1-5H,(H,12,13)
• InChI Key： DDZCSSHGLGUUOM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2ON=CN=2)C=C1

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-(1,2,4-oxadiazol-5-yl)benzoic acid

4-(1,2,4-Oxadiazol-5-yl)benzoic Acid: A Comprehensive Overview

4-(1,2,4-Oxadiazol-5-yl)benzoic acid (CAS No. 1557358-41-4) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a 1,2,4-oxadiazole ring. The benzoic acid group is a common functional group in organic chemistry, known for its versatility in various chemical reactions and applications. The 1,2,4-oxadiazole ring, on the other hand, is a heterocyclic structure that imparts distinct electronic and structural properties to the molecule.

The synthesis of 4-(1,2,4-oxadiazol-5-yl)benzoic acid involves a series of carefully designed chemical reactions. Typically, the process begins with the preparation of the oxadiazole ring through condensation reactions involving carbonyl compounds and ammonia derivatives. The benzoic acid moiety is then introduced via nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

One of the most promising applications of 4-(1,2,4-oxadiazol-5-yl)benzoic acid lies in its potential as a building block for advanced materials. Researchers have explored its use in constructing coordination polymers and metal-organic frameworks (MOFs). These materials are highly valued for their exceptional surface areas and porosity, making them ideal candidates for gas storage, catalysis, and sensing applications. For instance, studies have demonstrated that incorporating oxadiazole-containing ligands into MOFs can significantly enhance their stability under harsh conditions while maintaining high adsorption capacities.

In addition to its role in materials science, 4-(1,2,4-oxadiazol-5-yl)benzoic acid has shown potential in pharmaceutical research. The compound's ability to act as a chelating agent has been leveraged in designing new drug delivery systems. By coordinating with metal ions such as zinc or copper, it can form stable complexes that exhibit controlled drug release profiles. Recent studies have highlighted its effectiveness in delivering anti-cancer drugs with reduced side effects compared to conventional methods.

The electronic properties of 4-(1,2,4-Oxadiazol-5-yl)benzoic acid also make it an attractive candidate for optoelectronic applications. Its conjugated system allows for efficient charge transport and absorption of visible light. Researchers have investigated its use in dye-sensitized solar cells (DSSCs), where it serves as a sensitizer to enhance light harvesting efficiency. Experimental results indicate that incorporating this compound into DSSCs can lead to improved power conversion efficiencies under sunlight illumination.

Furthermore, the compound's reactivity towards various chemical transformations has opened avenues for its use in organic synthesis. For example, it can act as a directing group in aromatic substitution reactions or serve as a precursor for constructing more complex heterocyclic systems. Its ability to undergo click chemistry reactions has been particularly useful in developing novel bioactive molecules with tailored functionalities.

From an environmental perspective, 4-(1,2,4-Oxadiazol-5-yl)benzoic acid exhibits favorable biodegradation characteristics under aerobic conditions. Studies have shown that it can be efficiently degraded by microbial communities without producing toxic byproducts. This makes it an environmentally friendly choice for applications where sustainability is a key concern.

In conclusion, 4-(1